Cas no 874297-10-6 (1H-Indazole-1-carboxylic acid, 3-iodo-7-nitro-, 1,1-dimethylethyl ester)
874297-10-6 structure
Product Name:1H-Indazole-1-carboxylic acid, 3-iodo-7-nitro-, 1,1-dimethylethyl ester
CAS No:874297-10-6
MF:C12H12IN3O4
MW:389.145854949951
CID:1895868
PubChem ID:76846183
Update Time:2025-04-21
1H-Indazole-1-carboxylic acid, 3-iodo-7-nitro-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Indazole-1-carboxylic acid, 3-iodo-7-nitro-, 1,1-dimethylethyl ester
- 874297-10-6
- TERT-BUTYL 3-IODO-7-NITROINDAZOLE-1-CARBOXYLATE
- 1h-indazole-1-carboxylic acid,3-iodo-7-nitro-,1,1-dimethylethyl ester
-
- MDL: MFCD11976298
- Inchi: 1S/C12H12IN3O4/c1-12(2,3)20-11(17)15-9-7(10(13)14-15)5-4-6-8(9)16(18)19/h4-6H,1-3H3
- InChI Key: QDOOYZYTDMKDAO-UHFFFAOYSA-N
- SMILES: IC1C2C=CC=C(C=2N(C(=O)OC(C)(C)C)N=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 388.987
- Monoisotopic Mass: 388.987
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 407
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 89.9A^2
- XLogP3: 3.4
1H-Indazole-1-carboxylic acid, 3-iodo-7-nitro-, 1,1-dimethylethyl ester Related Literature
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
874297-10-6 (1H-Indazole-1-carboxylic acid, 3-iodo-7-nitro-, 1,1-dimethylethyl ester) Related Products
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